molecular formula C11H17N3 B1268323 1-[2-(Pyridin-4-yl)ethyl]piperazine CAS No. 53345-16-7

1-[2-(Pyridin-4-yl)ethyl]piperazine

Cat. No. B1268323
CAS RN: 53345-16-7
M. Wt: 191.27 g/mol
InChI Key: PXJMEKXBONLMNG-UHFFFAOYSA-N
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Description

“1-[2-(Pyridin-4-yl)ethyl]piperazine” is a chemical compound with the molecular formula C11H17N3 . It has a molecular weight of 191.28 g/mol . This compound is a derivative of piperazine .


Molecular Structure Analysis

The molecular structure of “1-[2-(Pyridin-4-yl)ethyl]piperazine” consists of a piperazine ring attached to a pyridine ring via an ethyl chain . The piperazine ring adopts a chair conformation .


Physical And Chemical Properties Analysis

“1-[2-(Pyridin-4-yl)ethyl]piperazine” is a solid at room temperature . It has a topological polar surface area of 28.2 Ų . Other computed properties include a XLogP3-AA of 0.5, a hydrogen bond donor count of 1, and a hydrogen bond acceptor count of 3 .

Scientific Research Applications

Chemical Properties and Storage

“1-[2-(Pyridin-4-yl)ethyl]piperazine” is a compound with the CAS Number: 53345-16-7. It has a molecular weight of 191.28 and is stored at ambient temperature .

Role in Drug Development

The piperazine moiety, which is a part of “1-[2-(Pyridin-4-yl)ethyl]piperazine”, is often found in drugs or bioactive molecules . This widespread presence is due to different possible roles depending on the position in the molecule and on the therapeutic class . It also depends on the chemical reactivity of piperazine-based synthons, which facilitate its insertion into the molecule .

Use in Kinase Inhibitors

Piperazine-containing drugs, such as “1-[2-(Pyridin-4-yl)ethyl]piperazine”, have been used in the development of kinase inhibitors . These are drugs that block certain enzymes called kinases, which can help stop cancer cells from growing .

Use in Receptor Modulators

“1-[2-(Pyridin-4-yl)ethyl]piperazine” has been used in the development of receptor modulators . These are substances that have an effect on the function of a receptor, either by blocking the action of an endogenous ligand or by mimicking the action of an endogenous ligand .

Use in Analytical Chemistry

“1-[2-(Pyridin-4-yl)ethyl]piperazine” may be employed as a reagent for the determination of both aliphatic and aromatic isocyanates in air by reversed-phase HPLC . It may also be employed as a reagent for the fluorometric determination of airborne diisocyanates .

Use in Synthetic Chemistry

“1-[2-(Pyridin-4-yl)ethyl]piperazine” has been used in synthetic chemistry, specifically in the synthesis of 2-substituted chiral piperazines . The key step includes aza-Michael addition between diamine and the in situ generated sulfonium salt .

Safety and Hazards

The compound is associated with several hazard statements, including H302+H312+H332;H315;H319;H335 . Precautionary measures include P271;P261;P280 . It is recommended to store this compound at ambient temperature .

properties

IUPAC Name

1-(2-pyridin-4-ylethyl)piperazine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H17N3/c1-4-12-5-2-11(1)3-8-14-9-6-13-7-10-14/h1-2,4-5,13H,3,6-10H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PXJMEKXBONLMNG-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1)CCC2=CC=NC=C2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H17N3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID301296437
Record name 1-[2-(4-Pyridinyl)ethyl]piperazine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID301296437
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

191.27 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-[2-(Pyridin-4-yl)ethyl]piperazine

CAS RN

53345-16-7
Record name 1-[2-(4-Pyridinyl)ethyl]piperazine
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=53345-16-7
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 1-[2-(4-Pyridinyl)ethyl]piperazine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID301296437
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 53345-16-7
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Synthesis routes and methods

Procedure details

To a melt of piperazine (15 g, 0.17 mol) heated to 105° C. was added dropwise 4-vinylpyridine (1.25 mL, 0.012 mol). After refluxing the reaction for 5.5 hours, it was cooled to room temperature and chromatographed to provide 0.92 g of the title compound.
Quantity
15 g
Type
reactant
Reaction Step One
Quantity
1.25 mL
Type
reactant
Reaction Step Two

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